molecular formula C10H11N5O2 B3014813 N-isopropyl-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide CAS No. 1040707-42-3

N-isopropyl-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide

Cat. No. B3014813
CAS RN: 1040707-42-3
M. Wt: 233.231
InChI Key: JVXHXDJRGFNERB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-isopropyl-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide, also known as IPO-5, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in research. This compound is a member of the oxadiazole family and has been found to have promising properties in various fields of study, including medicinal chemistry, biochemistry, and physiology.

Scientific Research Applications

Pyrazinamide and Tuberculosis Treatment

Pyrazinamide, a compound structurally related to the specified chemical, plays a crucial role in the treatment of tuberculosis (TB). It is notable for its unique ability to shorten TB treatment duration and is vital in treating drug-resistant strains. Its mechanism involves disrupting membrane energetics and other cellular processes crucial for the survival of Mycobacterium tuberculosis under specific conditions. Despite its effectiveness, the emergence of resistant strains poses a significant challenge, underscoring the need for ongoing research and development of new therapeutic strategies (Njire et al., 2016).

Pyrazole Derivatives in Medicinal Chemistry

Pyrazole derivatives, which share a core structure with the queried compound, have been extensively studied for their biological activities. These compounds exhibit a wide range of pharmacological properties, including anticancer, anti-inflammatory, antimicrobial, and antiviral effects. The versatility of pyrazole derivatives in medicinal chemistry highlights the potential for developing new therapeutic agents based on this scaffold (Dar & Shamsuzzaman, 2015).

1,3,4-Oxadiazole Derivatives in Drug Development

The 1,3,4-oxadiazole moiety, part of the queried compound's structure, is significant in the development of new drugs due to its wide-ranging pharmacological applications. This core has been utilized in creating compounds with antiviral, analgesic, anti-inflammatory, and antitumor activities, demonstrating the therapeutic value of 1,3,4-oxadiazole-containing compounds in drug discovery (Rana et al., 2020).

Multicomponent Synthesis of Pyrazole Derivatives

Recent advancements in the multicomponent synthesis of biologically active molecules containing the pyrazole moiety, akin to the compound , have been notable. This approach, emphasizing the pot, atom, and step economy, has facilitated the development of pyrazole derivatives with antibacterial, anticancer, antifungal, and antioxidant activities, among others. Such synthetic strategies underscore the ongoing interest in leveraging pyrazole derivatives for therapeutic applications (Becerra et al., 2022).

properties

IUPAC Name

N-propan-2-yl-3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H11N5O2/c1-6(2)13-9(16)10-14-8(15-17-10)7-5-11-3-4-12-7/h3-6H,1-2H3,(H,13,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JVXHXDJRGFNERB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)NC(=O)C1=NC(=NO1)C2=NC=CN=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H11N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

233.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-isopropyl-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.